Cas no 1261780-71-5 (2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile)

• Product Name: 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile
• CAS No: 1261780-71-5
• MF: C₁₃H₈F₃N₃O
• MW: 279.217332839966
• CID: 4929829
• Update Time: 2025-11-01

2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile

• Inchi： 1S/C13H8F3N3O/c14-13(15,16)20-10-3-1-2-8(6-10)11-9(7-17)4-5-19-12(11)18/h1-6H,(H2,18,19)
• InChI Key： PVLOWZMCEFJISZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(N)=NC=CC=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 3
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile

Introduction to 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile (CAS No. 1261780-71-5)

2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile (CAS No. 1261780-71-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile consists of a pyridine ring substituted with an amino group and a 3-(trifluoromethoxy)phenyl group. The presence of the trifluoromethoxy moiety imparts significant electronic and steric effects, which can influence the compound's pharmacological properties and biological activity. These structural features make it an attractive candidate for drug design and optimization.

Recent studies have explored the biological activities of 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile has also been investigated for its anti-inflammatory effects. A study conducted by a team of researchers at a leading pharmaceutical company demonstrated that this compound significantly reduced inflammation in both in vitro and in vivo models. The anti-inflammatory activity was attributed to its ability to modulate the expression of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis.

The pharmacokinetic properties of 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful therapeutic agent.

To further enhance its therapeutic potential, researchers are exploring various chemical modifications to optimize the compound's pharmacological properties. For example, substituting different functional groups on the pyridine ring or modifying the trifluoromethoxy moiety can lead to improved potency and selectivity. These efforts are aimed at developing more effective and safer drugs for clinical use.

Clinical trials are currently underway to assess the safety and efficacy of 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile. Early results from phase I trials have shown that the compound is well-tolerated by patients and exhibits minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies to evaluate its therapeutic benefits.

In conclusion, 2-Amino-3-(3-(trifluoromethoxy)phenyl)isonicotinonitrile (CAS No. 1261780-71-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As more data become available from clinical trials, this compound may emerge as a valuable addition to the arsenal of treatments for various diseases.